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Compound of Interest

Compound Name: Cyclopropylmethyl bromide-d4

Cat. No.: B12393003 Get Quote

For Immediate Release

This document provides essential guidance for the safe and compliant disposal of

Cyclopropylmethyl bromide-d4 (CAS No. 1219805-93-2). The following procedures are

critical for ensuring the safety of laboratory personnel and the protection of the environment.

This information is intended for researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Information
Cyclopropylmethyl bromide-d4 is a flammable liquid and should be handled with care in a

well-ventilated area, preferably within a fume hood.[1] It is crucial to prevent contact with skin,

eyes, and clothing.[2] In the event of exposure, immediate first aid is necessary.

Hazard Identification and Classification:
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Hazard Class GHS Category Signal Word
Hazard
Statement

Pictogram

Flammable

liquids
Category 3 Warning

H226:

Flammable liquid

and vapor.[2][3]

🔥

Skin irritation Category 2 Warning
H315: Causes

skin irritation.[3]
❗

Eye irritation Category 2 Warning

H319: Causes

serious eye

irritation.

❗

Acute oral

toxicity
Category 4 Warning

Harmful if

swallowed.
❗

Specific target

organ toxicity

(single exposure)

Category 3 Warning

May cause

respiratory

irritation.

❗

Personal Protective Equipment (PPE)
When handling Cyclopropylmethyl bromide-d4, the use of appropriate personal protective

equipment is mandatory to minimize exposure risk.

Required Personal Protective Equipment:
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Protection Type Specification

Eye/Face Protection
Chemical splash-resistant safety glasses or

goggles with side protection.

Hand Protection Wear appropriate protective gloves.

Skin and Body Protection
Wear a lab coat and closed-toe shoes. Remove

any contaminated clothing immediately.

Respiratory Protection

Work in a well-ventilated area such as a fume

hood to minimize inhalation of vapors. If

ventilation is inadequate, use a NIOSH-

approved respirator.

Step-by-Step Disposal Protocol
The disposal of Cyclopropylmethyl bromide-d4 must be carried out in compliance with local,

state, and federal regulations for hazardous waste. Do not pour down the drain.

Experimental Protocol for Disposal:

Neutralization (if applicable and permissible by local regulations): For small quantities, a

chemical neutralization procedure may be an option. This should only be performed by

trained personnel in a controlled environment. A common method involves reacting the

bromide with a suitable nucleophile, such as a solution of sodium hydroxide or sodium

carbonate, to convert it to a less hazardous alcohol. This process should be done slowly and

with cooling, as the reaction may be exothermic. The resulting solution must still be disposed

of as hazardous waste.

Waste Collection:

Collect all waste containing Cyclopropylmethyl bromide-d4, including unused product

and contaminated materials (e.g., absorbent pads, gloves, glassware), in a designated,

properly labeled, and sealed container.

The container should be made of a material compatible with the chemical.
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Label the container clearly as "Hazardous Waste: Cyclopropylmethyl bromide-d4,

Flammable Liquid".

Storage:

Store the waste container in a cool, dry, and well-ventilated area away from heat, sparks,

open flames, and incompatible materials such as strong oxidizing agents and strong

bases.

The storage area should be designated for flammable liquid waste.

Arranging for Pickup:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

Provide them with the complete chemical name, CAS number, and quantity of the waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Cyclopropylmethyl bromide-d4.
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Disposal Workflow for Cyclopropylmethyl bromide-d4

Start: Have Cyclopropylmethyl
bromide-d4 Waste

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a
Designated, Labeled Container

Store Waste Container in a
Cool, Dry, Well-Ventilated Area

Contact Environmental Health & Safety (EHS)
or Licensed Disposal Contractor

End: Waste is
Properly Disposed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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